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Cat. No.: B15191072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the electrophysiological effects of racemic

ivabradine on sinoatrial node (SAN) cells, the primary pacemaker of the heart. The information

presented is curated from peer-reviewed scientific literature and is intended to serve as a

technical resource for professionals in cardiovascular research and drug development.

Introduction
Ivabradine is a heart rate-lowering agent that acts by selectively and specifically inhibiting the

pacemaker "funny" current (If) in the sinoatrial node.[1][2] This current, carried predominantly

by Hyperpolarization-activated Cyclic Nucleotide-gated (HCN) channels, particularly the HCN4

isoform in the SAN, is a key determinant of the diastolic depolarization rate and thus, the heart

rate.[3][4] Unlike many other heart rate-lowering drugs, such as beta-blockers and calcium

channel blockers, ivabradine's mechanism of action is highly specific to the SAN, with no

significant effects on myocardial contractility, ventricular repolarization, or blood pressure.[2][5]

This specificity makes it a valuable tool for both research and clinical applications in conditions

where a reduction in heart rate is desirable without other confounding cardiovascular effects.
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Racemic ivabradine exerts its effects by directly binding to and inhibiting HCN channels. The

mechanism is both use- and voltage-dependent, with the following key steps:

Cellular Entry: Being a lipophilic molecule, ivabradine crosses the cell membrane to access

the intracellular side of the HCN channel.[6]

Open Channel Block: Ivabradine preferentially binds to the HCN channel when it is in the

open state.[7] The channel opens in response to membrane hyperpolarization, which occurs

during the diastolic phase of the action potential.

Intracellular Binding Site: Cryo-electron microscopy studies have revealed that ivabradine

binds to a previously unidentified pocket within the intracellular pore of the HCN4 channel.[6]

This binding site is formed by residues from the S1, S4, and S5-P-S6 domains.[6]

Inhibition of Ion Flow: Upon binding, ivabradine physically obstructs the ion permeation

pathway, thereby inhibiting the inward flow of Na+ and K+ ions that constitutes the If current.

[4]

Slowing of Diastolic Depolarization: The inhibition of the If current leads to a reduction in the

slope of the diastolic depolarization phase of the SAN action potential.[8] This prolongs the

time it takes for the membrane potential to reach the threshold for the next action potential.

Heart Rate Reduction: The prolonged diastolic interval results in a decrease in the firing

frequency of the SAN cells, leading to a reduction in heart rate.

Below is a diagram illustrating the intracellular signaling pathway of ivabradine's action on

HCN4 channels in sinoatrial node cells.
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Caption: Intracellular signaling pathway of racemic ivabradine in sinoatrial node cells.

Quantitative Electrophysiological Data
The following tables summarize the concentration-dependent effects of racemic ivabradine on

the If current and action potential parameters in rabbit sinoatrial node cells.

Table 1: Effect of Racemic Ivabradine on If Current in Rabbit SAN Cells
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Ivabradine
Concentration (µM)

% Inhibition of If IC50 (µM) Reference

0.3 19.5 ± 2.2 \multirow{3}{*}{1.5} [7]

3 65.9 ± 2.4 [7]

30 87.8 ± 4.0 [7]

Table 2: Effects of Racemic Ivabradine on Action Potential Parameters in Rabbit SAN

Preparations[4]

Parameter Control
Ivabradine (0.1
µM)

Ivabradine (0.3
µM)

Ivabradine (1
µM)

Spontaneous

Rate (Hz)
2.3 ± 0.1

2.07 ± 0.1

(-9.9%)

1.98 ± 0.1

(-14.0%)

1.90 ± 0.1

(-17.3%)

Action Potential

Duration at 50%

Repolarization

(APD50, ms)

78.4 ± 3.5 84.2 ± 4.1 88.7 ± 4.5 92.3 ± 5.0

Action Potential

Duration at 90%

Repolarization

(APD90, ms)

125.6 ± 5.1 135.2 ± 6.0 142.1 ± 6.8 148.5 ± 7.2

Maximum

Diastolic

Potential (MDP,

mV)

-62.1 ± 1.8 -61.8 ± 2.0 -61.5 ± 2.1 -61.2 ± 2.3

Diastolic

Depolarization

Rate (DDR, V/s)

0.15 ± 0.02 0.12 ± 0.02 0.10 ± 0.01 0.08 ± 0.01

Action Potential

Amplitude (APA,

mV)

75.3 ± 2.5 74.9 ± 2.6 74.5 ± 2.8 74.1 ± 3.0
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Data are presented as mean ± SEM. Percentage change from control is shown in parentheses

for Spontaneous Rate.

Experimental Protocols
Isolation of Rabbit Sinoatrial Node Cells
This protocol is adapted from established methods for isolating single, calcium-tolerant

sinoatrial node cells.[7]

Workflow for Rabbit SAN Cell Isolation
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Caption: Experimental workflow for the isolation of rabbit sinoatrial node cells.

Solutions:
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Normal Tyrode's Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES, 5.5

glucose; pH 7.4 with NaOH.

Ca2+-free Tyrode's Solution (in mM): 140 NaCl, 5.4 KCl, 1 MgCl2, 5 HEPES, 5.5 glucose,

0.2 EGTA; pH 7.4 with NaOH.

Enzyme Solution: Ca2+-free Tyrode's solution supplemented with collagenase (e.g., Type II,

~1 mg/mL) and protease (e.g., Type XIV, ~0.1 mg/mL).

Kraft-Brühe (KB) Solution (in mM): 70 KOH, 50 L-glutamic acid, 40 KCl, 20 KH2PO4, 20

taurine, 10 HEPES, 10 glucose, 3 MgCl2, 0.5 EGTA; pH 7.4 with KOH.

Whole-Cell Patch-Clamp Recording of If Current
This protocol outlines the whole-cell patch-clamp technique for recording If currents from

isolated SAN cells and the application of ivabradine.[7][9]

Workflow for Whole-Cell Patch-Clamp Recording
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Caption: Experimental workflow for whole-cell patch-clamp recording of If current.
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Solutions:

Extracellular (Bath) Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 5 HEPES, 5.5

glucose; pH 7.4 with NaOH. To block other currents, specific inhibitors like BaCl2 (for IK1)

and nifedipine (for ICa,L) can be added.

Intracellular (Pipette) Solution (in mM): 130 K-aspartate, 10 NaCl, 2 CaCl2, 5 EGTA, 2 Mg-

ATP, 0.1 Na2-GTP, 10 HEPES; pH 7.2 with KOH.

Voltage-Clamp Protocol for If Activation:

Hold the cell at a holding potential of -40 mV.

Apply hyperpolarizing voltage steps in 10 mV increments from -50 mV to -120 mV for a

duration of 2-3 seconds to allow for full activation of the If current.

Return to the holding potential of -40 mV.

Racemic Ivabradine vs. Enantiomers
Ivabradine is administered as a racemate, a mixture of two enantiomers: S-ivabradine and R-

ivabradine. While racemic ivabradine is used clinically, preclinical studies have indicated that

the S-enantiomer is the pharmacologically active component responsible for the If inhibition

and heart rate-lowering effects. The R-enantiomer is considered to be inactive.[10] For

researchers focusing on the specific molecular interactions and structure-activity relationships,

it is crucial to consider the stereochemistry of ivabradine.

Conclusion
Racemic ivabradine is a highly selective inhibitor of the If current in sinoatrial node cells. Its

mechanism of action involves an open-channel block from the intracellular side of the HCN4

channel, leading to a reduction in the diastolic depolarization rate and a consequent decrease

in heart rate. The quantitative data and detailed experimental protocols provided in this guide

offer a valuable resource for scientists and researchers in the field of cardiovascular

electrophysiology and pharmacology. Understanding the precise electrophysiological effects of

ivabradine is essential for its continued investigation and for the development of novel

chronotropic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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